Cas no 477850-61-6 (4-[({[3-(trifluoromethyl)phenyl]methyl}amino)methylidene]-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 4-[({[3-(trifluoromethyl)phenyl]methyl}amino)methylidene]-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 477850-61-6
• MF: C₁₂H₁₀F₃N₃O
• MW: 269.222512722015
• CID: 5714824
• PubChem ID: 2766380
• Update Time: 2023-10-15

4-[({[3-(trifluoromethyl)phenyl]methyl}amino)methylidene]-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• CHEMBL3214607
• 477850-61-6
• 4-({[3-(trifluoromethyl)benzyl]amino}methylene)-2,4-dihydro-3H-pyrazol-3-one
• 4-[[3-(trifluoromethyl)phenyl]methyliminomethyl]-1,2-dihydropyrazol-3-one
• HMS2615H05
• MFCD00138273
• AKOS005076826
• SMR000337646
• 4-[({[3-(trifluoromethyl)phenyl]methyl}amino)methylidene]-4,5-dihydro-1H-pyrazol-5-one
• MLS000755977
• 11B-008
• 4-(([3-(TRIFLUOROMETHYL)BENZYL]AMINO)METHYLENE)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
• 3H-Pyrazol-3-one, 2,4-dihydro-4-[[[[3-(trifluoromethyl)phenyl]methyl]amino]methylene]-

• Inchi： 1S/C12H10F3N3O/c13-12(14,15)10-3-1-2-8(4-10)5-16-6-9-7-17-18-11(9)19/h1-4,6-7H,5H2,(H2,17,18,19)/b16-6+
• InChI Key： KMOAFMKDTIOQOH-OMCISZLKSA-N
• SMILES： FC(C1C=CC=C(C=1)C/N=C/C1=CNNC1=O)(F)F

Computed Properties

• Exact Mass: 269.07759644g/mol
• Monoisotopic Mass: 269.07759644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.5Ų